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Compound of Interest

Compound Name: YX968

Cat. No.: B15544573

Get Quote

YX968 Technical Support Center
Welcome to the technical support center for YX968, a potent and selective PROTAC dual

degrader of HDAC3 and HDAC8.[1][2] This guide provides essential information on the stability,

storage, and handling of YX968 to ensure optimal performance and reproducibility in your

research applications.

Frequently Asked Questions (FAQs)
Q1: What is the recommended storage condition for YX968 upon receipt?

A: Upon receipt, YX968 solid powder should be stored at -20°C for long-term stability, where it

can be kept for up to three years.[1] For shorter periods, storage at 4°C for up to two years is

also acceptable.[3]

Q2: How should I prepare and store YX968 stock solutions?

A: It is recommended to prepare a stock solution of YX968 in DMSO.[2] Once prepared, the

stock solution should be aliquoted into tightly sealed vials to avoid repeated freeze-thaw cycles

and stored at -80°C for up to one year or -20°C for up to one month.[1]

Q3: Is YX968 stable under shipping conditions?

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b15544573#bc-rfq
https://www.benchchem.com/product/b15544573/docs?utm_src=pdf-body#yx968-stability-and-storage-conditions
https://www.selleckchem.com/products/yx968.html
https://www.probechem.com/products_YX968.html
https://www.benchchem.com/product/b15544573/docs?utm_src=pdf-body#yx968-stability-and-storage-conditions
https://www.benchchem.com/product/b15544573/docs?utm_src=pdf-body#yx968-stability-and-storage-conditions
https://www.benchchem.com/product/b15544573/docs?utm_src=pdf-body#yx968-stability-and-storage-conditions
https://www.selleckchem.com/products/yx968.html
https://www.medchemexpress.cn/yx968.html
https://www.benchchem.com/product/b15544573/docs?utm_src=pdf-body#yx968-stability-and-storage-conditions
https://www.benchchem.com/product/b15544573/docs?utm_src=pdf-body#yx968-stability-and-storage-conditions
https://www.probechem.com/products_YX968.html
https://www.selleckchem.com/products/yx968.html
https://www.benchchem.com/product/b15544573/docs?utm_src=pdf-body#yx968-stability-and-storage-conditions
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15544573?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


A: Yes, short periods at temperatures warmer than the recommended storage temperature,

such as during shipping, should not significantly affect the product's efficacy or shelf life.[4]

Q4: My YX968 has been at room temperature for a few days. Is it still usable?

A: While optimal storage is at -20°C, short-term exposure to room temperature (a few days) is

unlikely to cause significant degradation. However, for best results, it is crucial to store the

compound under the recommended conditions as soon as possible.

Q5: What is the best way to handle the YX968 solid powder?

A: Handle the solid powder in a clean, dry environment. For weighing and reconstitution, it is

advisable to allow the vial to equilibrate to room temperature before opening to prevent

condensation, which could affect the compound's stability.

Q6: For my in vivo experiments, should I prepare the working solution in advance?

A: No, for in vivo experiments, it is recommended to prepare the working solution freshly on the

day of use to ensure maximum potency and avoid potential stability issues.[5]

Stability and Storage Data Summary
The following tables summarize the recommended storage conditions for YX968 in both solid

and solvent forms based on information from various suppliers.

Table 1: Storage Conditions for Solid YX968

Storage Temperature Recommended Duration

-20°C Up to 3 years[1]

4°C Up to 2 years[3]

Table 2: Storage Conditions for YX968 Stock Solutions (in Solvent)
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Storage Temperature Recommended Duration

-80°C Up to 1 year[1]

-20°C Up to 1 month[1][5]

Experimental Protocols & Handling
Protocol 1: Preparation of a 10 mM DMSO Stock Solution

This protocol outlines the steps for reconstituting solid YX968 to create a 10 mM stock solution

in DMSO.

Equilibration: Allow the vial of solid YX968 to reach room temperature before opening.

Calculation: Determine the required volume of DMSO to achieve a 10 mM concentration

based on the amount of YX968 in the vial. The molecular weight of YX968 is 831.13 g/mol .

[2]

Reconstitution: Add the calculated volume of high-purity, anhydrous DMSO to the vial.

Dissolution: Vortex or sonicate the vial gently until the solid is completely dissolved.

Aliquoting and Storage: Dispense the stock solution into smaller, single-use aliquots in tightly

sealed vials. Store immediately at -80°C or -20°C as per the storage guidelines.
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Stock Solution Preparation Workflow

Start: Solid YX968

Equilibrate Vial
to Room Temperature

Add Anhydrous DMSO

Vortex/Sonicate
to Dissolve

Aliquot into
Single-Use Vials

Store at -80°C or -20°C

Click to download full resolution via product page

YX968 Stock Solution Preparation Workflow.

Troubleshooting Guide
This section addresses common issues that may arise during the handling and use of YX968.

Issue 1: Unexpected or inconsistent experimental results.

This could be related to the stability of YX968. Use the following decision tree to troubleshoot.
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Troubleshooting Experimental Inconsistency

Inconsistent
Results Observed

Was stock solution
stored correctly?
(-80°C or -20°C)

Were multiple
freeze-thaw cycles

avoided?
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Action: Prepare fresh
stock solution from
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No

Is the stock solution
within its recommended

use-by date?

Yes

Action: Use a new aliquot
or prepare fresh stock

solution.

No

No

Issue may be unrelated
to compound stability.

Check other experimental
parameters.

Yes

Root cause likely
related to compound

stability.
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Decision Tree for Troubleshooting Inconsistent Results.
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Issue 2: YX968 precipitate is observed in the stock solution after thawing.

If precipitation occurs after thawing a stock solution, gently warm the vial to 37°C and sonicate

briefly to redissolve the compound. Always ensure the solution is clear before use in

experiments. If the precipitate does not redissolve, it may indicate degradation or solvent

evaporation, and a fresh stock solution should be prepared.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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